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Diiodomethane: A Key Additive for Boosting
Perovskite Solar Cell Performance
The inclusion of diiodomethane (CH2I2) as an additive in the fabrication of methylammonium

lead iodide (MAPbI3) perovskite solar cells has been demonstrated to significantly enhance

device performance, particularly when employing rapid, non-thermal annealing techniques

such as photonic curing or intense pulsed light (IPL). This guide provides a comparative

analysis of perovskite solar cells fabricated with and without this crucial additive, supported by

experimental data and detailed protocols for researchers and scientists in the field.

The primary role of diiodomethane lies in its ability to improve the quality and morphology of

the perovskite film. Studies have shown that the addition of CH2I2 promotes vertical grain

growth, increases the iodine-to-lead (I/Pb) ratio in the final film, and helps to create pinhole-free

perovskite layers.[1] Furthermore, it is suggested that diiodomethane can supply iodine to

compensate for any loss that may occur during high-speed, light-based annealing processes.

[1] This results in a reduction of defects and improved charge transport within the solar cell.

Performance Comparison
The experimental data clearly illustrates the positive impact of diiodomethane on the key

performance metrics of perovskite solar cells, especially those fabricated using photonic curing.

In contrast, for devices fabricated using conventional thermal annealing, the addition of

diiodomethane shows a negligible or even slightly negative effect on performance.
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Performance
Metric

Without
Diiodomethan
e (Photonic
Curing)

With
Diiodomethan
e (Photonic
Curing)

Without
Diiodomethan
e (Thermal
Annealing)

With
Diiodomethan
e (Thermal
Annealing)

Power

Conversion

Efficiency (PCE)

Lower
15.04%

(Champion)

15.82%

(Champion)
Slightly Lower

Open-Circuit

Voltage (Voc)
Lower Improved High Slightly Lower

Short-Circuit

Current Density

(Jsc)

Lower Improved High Slightly Lower

Fill Factor (FF) Lower Improved High Maintained

Note: The data for photonically cured devices is based on a champion device, while the

thermally annealed data represents a comparable high-performing device. The term "Lower"

and "Improved" indicate a significant difference as observed in the referenced studies.

The addition of diiodomethane to photonically cured devices leads to a substantial increase in

power conversion efficiency, bringing it to a level comparable with that of cells produced

through the much slower thermal annealing process.[1] A study by Ankireddy et al. reported an

efficiency increase from a baseline of 10% to 16.5% for devices processed with intense pulsed

light in the presence of diiodomethane.

Experimental Protocols
This section outlines the detailed methodologies for the fabrication of perovskite solar cells,

both with and without the diiodomethane additive, focusing on the photonic curing process

which benefits most from its inclusion.

Materials
Lead (II) iodide (PbI2)

Methylammonium iodide (MAI)
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Diiodomethane (CH2I2)

N,N-Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Diethyl ether

Chlorobenzene

Phenyl-C61-butyric acid methyl ester (PC61BM)

Bathocuproine (BCP)

Anhydrous ethanol

Indium tin oxide (ITO) coated glass substrates

Aluminum (Al)

Experimental Workflow
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Fabrication workflow for perovskite solar cells.

Detailed Fabrication Steps

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b129776?utm_src=pdf-body
https://www.benchchem.com/product/b129776?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. The

substrates are then dried with a nitrogen stream and treated with UV-ozone for 15 minutes

before use.

Perovskite Precursor Solution Preparation:

Without Diiodomethane (Control): A precursor solution is prepared by dissolving lead (II)

iodide (PbI2) and methylammonium iodide (MAI) in a mixed solvent of N,N-

Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

With Diiodomethane: To the control precursor solution, 20 vol% of diiodomethane
(CH2I2) is added.

Perovskite Film Deposition:

The prepared precursor solution (with or without CH2I2) is spin-coated onto the cleaned

ITO substrate.

During the spin-coating process, an antisolvent (e.g., 1 mL of diethyl ether) is dispensed

onto the spinning substrate to induce rapid crystallization.[1]

Annealing:

Photonic Curing: The substrate with the perovskite precursor film is subjected to a high-

intensity light pulse from a xenon lamp for a short duration (e.g., 20 ms). This process is

typically carried out in ambient air.

Thermal Annealing (for comparison): The film is annealed on a hotplate at 100 °C for 10

minutes inside a glovebox.

Deposition of Charge Transport Layers:

An electron transport layer (ETL) of Phenyl-C61-butyric acid methyl ester (PC61BM) in

chlorobenzene is spin-coated on top of the perovskite layer.[1]

Subsequently, a layer of Bathocuproine (BCP) in anhydrous ethanol is spin-coated.[1]
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Electrode Deposition: A 100 nm thick aluminum (Al) top contact is thermally evaporated onto

the BCP layer to complete the device.[1]

Characterization: The current density-voltage (J-V) characteristics of the fabricated solar

cells are measured under simulated AM 1.5G solar illumination.

Mechanism of Performance Enhancement
The significant improvement in the performance of photonically cured perovskite solar cells with

the addition of diiodomethane can be attributed to several factors. The logical relationship

between the addition of CH2I2 and the final device performance is illustrated in the diagram

below.
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Mechanism of CH2I2-induced performance enhancement.

In conclusion, the use of diiodomethane as an additive is a highly effective strategy for

enhancing the performance of perovskite solar cells, particularly when coupled with high-

throughput, non-thermal annealing techniques. The resulting improvements in film quality and a

reduction in defects translate directly to higher power conversion efficiencies, paving the way

for more efficient and commercially viable perovskite solar cell manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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